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Compound of Interest

Compound Name: ZD-4190

Cat. No.: B1663494

For Researchers, Scientists, and Drug Development Professionals

Abstract

ZD-4190 is a potent, orally available inhibitor of the vascular endothelial growth factor receptor
2 (VEGFR?2) and epidermal growth factor receptor (EGFR) signaling pathways, making it a
compound of significant interest in cancer research.[1] Proper preparation of a stable and
accurate stock solution is the first critical step for reliable in vitro and in vivo studies. This
document provides a detailed protocol for the preparation, storage, and handling of ZD-4190
stock solutions to ensure experimental reproducibility.

Chemical Properties of ZD-4190

A thorough understanding of the physicochemical properties of ZD-4190 is essential for
accurate stock solution preparation. Key data is summarized in the table below.
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Property Value Reference
Chemical Formula C19H16BrFN602 [1]
Molecular Weight 459.28 g/mol [1]
Appearance Solid powder [1]
Solubility (in vitro) DMSO: 12 mg/mL (26.12 mM) [2]

Water: Insoluble [2]

Ethanol: Insoluble [2]

Purity >98% [1]

Signaling Pathway of ZD-4190

ZD-4190 primarily exerts its anti-tumor effects by inhibiting the kinase activity of VEGFR2

(KDR) and Flt-1, key receptors in the VEGF signaling pathway that drives angiogenesis.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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